2-[2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-3-carboxylic acid

• IUPAC Name: 2-[2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• InChI: InChI=1S/C27H34N2O7/c1-5-36-27(33)21(12-11-18-9-7-6-8-10-18)28-17(2)25(30)29-16-20-15-24(35-4)23(34-3)14-19(20)13-22(29)26(31)32/h6-10,14-15,17,21-22,28H,5,11-13,16H2,1-4H3,(H,31,32)
• InChI Key: UWWDHYUMIORJTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2CC3=CC(=C(C=C3CC2C(=O)O)OC)OC
• Molecular Formula: C27H34N2O7
• DSSTOX Substance ID: DTXSID80861050
• Molecular Weight: 498.6 g/mol

Description

Moexipril is an angiotensin-converting enzyme (ACE) inhibitor which is used in the therapy of hypertension. Moexipril is associated with a low rate of transient serum aminotransferase elevations, but has yet to be linked to instances of acute liver injury.

Scientific Research Applications

Spectrophotometric Analysis

• A spectrophotometric method has been developed for analyzing antihypertensive agents, including meoxipril, which has a structure similar to the chemical . This method offers a simpler, more sensitive, and accurate approach compared to other official methods, which can be cumbersome or require expensive equipment (El-Dien et al., 2012).

Metabolic Pathway Study

• Research into HM-30181, a P-glycoprotein inhibitor with a structure related to the specified compound, revealed its in vitro and in vivo metabolic pathways in rats. The study identified various metabolites and their formation processes, contributing to understanding the compound's metabolism (Paek et al., 2006).

Organotin Carboxylates Synthesis

• A series of organotin carboxylates based on amide carboxylic acids, including derivatives similar to the specified chemical, were synthesized. This study offers insights into their structural characterization and potential applications in diverse fields (Xiao et al., 2013).

Chemical Synthesis and Reactions

• Studies have explored the synthesis of new derivatives and the reactions of compounds with similar structures to the specified chemical. These works contribute to the broader understanding of such compounds' chemical properties and potential applications in various fields, including pharmaceuticals (Aghekyan & Panosyan, 2016).

Antiviral Activity Research

• Research into derivatives of compounds structurally similar to the specified one revealed insights into their antiviral activity. Such studies contribute to the development of potential therapeutic agents against various viral diseases (Ivashchenko et al., 2014).